![molecular formula C16H15BrINO3S2 B2808975 2-(3-Bromo-4-methoxyphenyl)-3-((4-iodophenyl)sulfonyl)thiazolidine CAS No. 402947-21-1](/img/structure/B2808975.png)
2-(3-Bromo-4-methoxyphenyl)-3-((4-iodophenyl)sulfonyl)thiazolidine
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Description
2-(3-Bromo-4-methoxyphenyl)-3-((4-iodophenyl)sulfonyl)thiazolidine is a useful research compound. Its molecular formula is C16H15BrINO3S2 and its molecular weight is 540.23. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Application
The synthesis of zinc phthalocyanine derivatives with substitutions similar to 2-(3-Bromo-4-methoxyphenyl)-3-((4-iodophenyl)sulfonyl)thiazolidine has been explored. These compounds demonstrate potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Anticonvulsant Activity
Thiazolidinones, which are structurally related to the compound , have been investigated for their anticonvulsant activity. Studies reveal significant activity against animal models, suggesting potential applications in seizure management (Siddiqui, Arshad, Khan, & Ahsan, 2010).
Antimicrobial Activity
Research on heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole, which is similar in structure to the compound , demonstrates antimicrobial properties. This indicates potential for the development of new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Antiproliferative Activity
Compounds structurally similar to this compound have been synthesized and tested for cytotoxic activity against cancer cells. These studies indicate a potential application in cancer therapy (Vorona et al., 2009).
Thromboxane A2 Receptor Antagonists
Thiazolidine derivatives have been synthesized and evaluated for their ability to antagonize thromboxane A2 receptors. This suggests potential use in conditions where thromboxane A2 modulation is beneficial (Sato et al., 1994).
Properties
IUPAC Name |
2-(3-bromo-4-methoxyphenyl)-3-(4-iodophenyl)sulfonyl-1,3-thiazolidine |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrINO3S2/c1-22-15-7-2-11(10-14(15)17)16-19(8-9-23-16)24(20,21)13-5-3-12(18)4-6-13/h2-7,10,16H,8-9H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWBGUEXTWGWMFH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2N(CCS2)S(=O)(=O)C3=CC=C(C=C3)I)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrINO3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
540.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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